Cas no 1443349-23-2 (Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate)

• Product Name: Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate
• CAS No: 1443349-23-2
• MF: C₁₅H₁₀ClFO₃
• MW: 292.689507007599
• CID: 5718009
• PubChem ID: 91657061
• Update Time: 2025-05-23

Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-chloro-4-fluorobenzoyl)-, methyl ester
• Methyl2-(3-chloro-4-fluorobenzoyl)benzoate
• DTXSID201194953
• Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate
• 1443349-23-2

• MDL： MFCD07782848
• Inchi： 1S/C15H10ClFO3/c1-20-15(19)11-5-3-2-4-10(11)14(18)9-6-7-13(17)12(16)8-9/h2-8H,1H3
• InChI Key： WJPNMPGWWHCERX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=CC=1C(=O)OC)=O)F

Computed Properties

• Exact Mass: 292.0302500g/mol
• Monoisotopic Mass: 292.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate

Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate: A Comprehensive Overview

Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate, also known by its CAS number 1443349-23-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound has been extensively studied for its unique chemical properties and potential applications in various industries. The Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate structure is characterized by a benzene ring substituted with a methyl ester group and a chloro-fluoro-substituted benzoyl group, making it a versatile molecule for both academic research and industrial use.

The synthesis of Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate involves a series of well-defined organic reactions, including Friedel-Crafts acylation and subsequent esterification. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, which is essential for its application in sensitive chemical processes. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times and improving yields.

In terms of physical properties, Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate exhibits a melting point of approximately 115°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic solvent-based reactions and formulations. The compound's stability under various environmental conditions has also been evaluated, with studies indicating that it remains stable under normal storage conditions but may degrade under extreme heat or light exposure.

The Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate molecule has been found to possess interesting electronic properties due to the electron-withdrawing effects of the chloro and fluoro substituents. These substituents influence the compound's reactivity in both nucleophilic and electrophilic aromatic substitution reactions, making it a valuable substrate for further functionalization. Recent studies have highlighted its potential as an intermediate in the synthesis of more complex aromatic compounds with tailored electronic properties.

One of the most promising applications of Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate is in the field of materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable ester linkages makes it an ideal candidate for use in polyurethane formulations, where it can contribute to improved mechanical properties such as tensile strength and flexibility. Additionally, researchers have explored its use as a precursor for the synthesis of biodegradable polymers, aligning with current trends toward sustainable materials.

In the pharmaceutical industry, Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate has shown potential as an intermediate in drug development. Its structure allows for further modification to create bioactive molecules with specific therapeutic targets. Recent studies have focused on its role in inhibiting certain enzymes associated with neurodegenerative diseases, demonstrating its potential as a lead compound for drug discovery.

The environmental impact of Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate has also been a topic of interest. Research indicates that it undergoes biodegradation under aerobic conditions, with microbial activity playing a key role in its breakdown. This suggests that its environmental footprint is relatively low compared to other synthetic compounds, making it a more eco-friendly option for industrial applications.

In conclusion, Methyl 2-(3-chloro-4-fluorobenzoyl)benzoate (CAS No. 1443349-23-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of advanced materials and therapeutic agents.